- Synthesis of tradinterol hydrochlorideAn improved synthesis of trantinterolA process for preparing benzeneethanol derivatives, Zhongguo Yaowu Huaxue Zazhi, 2012, 22(4), 282-285
Cas no 97760-97-9 (4-Iodo-2-trifluoromethylaniline)
4-Iodo-2-trifluoromethylaniline is a halogenated aniline derivative featuring both iodine and trifluoromethyl functional groups, making it a versatile intermediate in organic synthesis. The iodine substituent provides a reactive site for cross-coupling reactions, such as Suzuki or Sonogashira couplings, while the electron-withdrawing trifluoromethyl group enhances its utility in the synthesis of pharmaceuticals, agrochemicals, and specialty materials. Its stability under standard conditions and well-defined reactivity profile make it a preferred choice for constructing complex aromatic frameworks. The compound is particularly valuable in medicinal chemistry for introducing iodine or trifluoromethyl motifs into target molecules, enabling precise structural modifications.
97760-97-9 structure
Product Name:4-Iodo-2-trifluoromethylaniline
CAS No:97760-97-9
MF:C7H5F3IN
MW:287.02098441124
MDL:MFCD04972657
CID:803622
PubChem ID:3289432
Update Time:2025-10-28
4-Iodo-2-trifluoromethylaniline Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-5-iodobenzotrifluoride
- 4-iodo-2-(trifluoromethyl)aniline
- 4-iodo-2-trifluoromethyl-aniline
- 4-Iodo-2-trifluoroMethylaniline
- 4-iodo-2-trifluoromethylphenylamine
- Benzenamine, 4-iodo-2-(trifluoromethyl)-
- PubChem2772
- MAJKZNONEQIIGP-UHFFFAOYSA-N
- 2-(Trifluoromethyl)-4-iodoaniline
- SBB051746
- 4-Iodo-2-trifluoromethyl-phenylamine
- 4-iodo-2-(trifluoromethyl)phenylamine
- 4-iodo-2-(trifluoromethyl)ben
- 4-Iodo-2-(trifluoromethyl)benzenamine (ACI)
- MFCD04972657
- SCHEMBL786516
- SB82334
- AC-26140
- DTXSID40391101
- AKOS000111256
- SY024083
- CS-0041150
- PS-7183
- EN300-339400
- 97760-97-9
- 4-Iodo-2-trifluoromethylaniline
-
- MDL： MFCD04972657
- Inchi： 1S/C7H5F3IN/c8-7(9,10)5-3-4(11)1-2-6(5)12/h1-3H,12H2
- InChI Key： MAJKZNONEQIIGP-UHFFFAOYSA-N
- SMILES： FC(C1C(N)=CC=C(I)C=1)(F)F
Computed Properties
- Exact Mass: 286.94200
- Monoisotopic Mass: 286.942
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.8
- Topological Polar Surface Area: 26
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.948
- Melting Point: No data available
- Boiling Point: 262 ºC
- Flash Point: 112 ºC
- Refractive Index: 1.57
- PSA: 26.02000
- LogP: 3.47340
- Vapor Pressure: No data available
4-Iodo-2-trifluoromethylaniline Security Information
- Signal Word：warning
- Hazard Statement： Irritant
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Risk Phrases：R20/21/22
- Storage Condition：Store at 4 ° C, -4 ° C is better
4-Iodo-2-trifluoromethylaniline Customs Data
- HS CODE：2921420090
- Customs Data：
China Customs Code:
2921420090Overview:
2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-Iodo-2-trifluoromethylaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM118469-25g |
4-Iodo-2-(trifluoromethyl)aniline |
97760-97-9 | 95+% | 25g |
$153 | 2021-06-17 | |
| Fluorochem | 064731-1g |
4-Iodo-2-(trifluoromethyl)aniline |
97760-97-9 | 97% | 1g |
￡12.00 | 2022-03-01 | |
| Fluorochem | 064731-5g |
4-Iodo-2-(trifluoromethyl)aniline |
97760-97-9 | 97% | 5g |
￡33.00 | 2022-03-01 | |
| Fluorochem | 064731-10g |
4-Iodo-2-(trifluoromethyl)aniline |
97760-97-9 | 97% | 10g |
￡51.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I188918-5g |
4-Iodo-2-trifluoromethylaniline |
97760-97-9 | 98% | 5g |
¥79.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I188918-25g |
4-Iodo-2-trifluoromethylaniline |
97760-97-9 | 98% | 25g |
¥341.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I188918-1g |
4-Iodo-2-trifluoromethylaniline |
97760-97-9 | 98% | 1g |
¥31.90 | 2023-09-02 | |
| Alichem | A013033537-250mg |
4-Iodo-2-(trifluoromethyl)aniline |
97760-97-9 | 97% | 250mg |
$499.20 | 2023-08-31 | |
| Alichem | A013033537-500mg |
4-Iodo-2-(trifluoromethyl)aniline |
97760-97-9 | 97% | 500mg |
$847.60 | 2023-08-31 | |
| Alichem | A013033537-1g |
4-Iodo-2-(trifluoromethyl)aniline |
97760-97-9 | 97% | 1g |
$1519.80 | 2023-08-31 |
4-Iodo-2-trifluoromethylaniline Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Chlorosuccinimide , Sodium iodide Solvents: Acetic acid ; 30 °C → 50 °C; 50 °C → 40 °C
1.2 < 60 °C; 2 h, 50 - 60 °C
1.1 Reagents: Chlorosuccinimide , Sodium iodide Solvents: Acetic acid ; 2 h, 50 °C
1.1 Reagents: Chlorosuccinimide , Sodium iodide Solvents: Acetic acid ; 2 h, 50 °C
1.2 Reagents: Water
1.2 < 60 °C; 2 h, 50 - 60 °C
1.1 Reagents: Chlorosuccinimide , Sodium iodide Solvents: Acetic acid ; 2 h, 50 °C
1.1 Reagents: Chlorosuccinimide , Sodium iodide Solvents: Acetic acid ; 2 h, 50 °C
1.2 Reagents: Water
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetonitrile ; 6 h, 75 °C
Reference
- Transition metal-free direct C-H trifluoromethyltion of (hetero)arenes with Togni's reagent, Tetrahedron Letters, 2020, 61(9),
Production Method 3
Reaction Conditions
1.1 Catalysts: Fluorescein Solvents: Dimethylformamide , Water ; 4 h, rt
1.1 Reagents: Potassium carbonate Catalysts: Nickel dihydroxide Solvents: Dimethyl sulfoxide ; 2 h, 35 °C
1.1 Reagents: Potassium carbonate Catalysts: Nickel dihydroxide Solvents: Dimethyl sulfoxide ; 2 h, 35 °C
1.1 Reagents: Potassium carbonate Catalysts: Nickel dihydroxide Solvents: Dimethyl sulfoxide ; 2 h, 35 °C
1.1 Reagents: Potassium carbonate Catalysts: Nickel dihydroxide Solvents: Dimethyl sulfoxide ; 2 h, 35 °C
Reference
- Method for preparation of trifluoromethylated aniline compoundsPreparation method of trifluoromethyl aromatic amineNickel-Catalyzed Direct C-H Trifluoromethylation of Free Anilines with Togni's Reagent, China, 2018, 20(13), 3732-3735
Production Method 4
Reaction Conditions
1.1 Reagents: Potassium carbonate , Iodobenzene diacetate Solvents: Dimethyl sulfoxide ; 12 h, 45 °C
Reference
- N-Trifluoromethyl Succinimide as a New Reagent for Direct C-H Trifluoromethylation of Free Anilines, Chemistry - An Asian Journal, 2023, 18(8),
Production Method 5
Reaction Conditions
1.1 Reagents: Silver fluoride Solvents: Acetonitrile ; -10 °C; 15 min, -10 °C; 5 min, -10 °C → rt
2.1 Solvents: Acetonitrile ; -10 °C; 15 min, -10 °C; 15 min, rt
3.1 Reagents: Potassium carbonate , Iodobenzene diacetate Solvents: Dimethyl sulfoxide ; 12 h, 45 °C
2.1 Solvents: Acetonitrile ; -10 °C; 15 min, -10 °C; 15 min, rt
3.1 Reagents: Potassium carbonate , Iodobenzene diacetate Solvents: Dimethyl sulfoxide ; 12 h, 45 °C
Reference
- N-Trifluoromethyl Succinimide as a New Reagent for Direct C-H Trifluoromethylation of Free Anilines, Chemistry - An Asian Journal, 2023, 18(8),
Production Method 6
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetonitrile ; 6 h, 75 °C
Reference
- Transition metal-free direct C-H trifluoromethyltion of (hetero)arenes with Togni's reagent, Tetrahedron Letters, 2020, 61(9),
Production Method 7
Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: fac-Tris(2-(2-pyridinyl)phenyl)iridium Solvents: 1,2-Dichloroethane ; 24 h, rt
Reference
- Visible-light-mediated direct perfluoroalkylation and trifluoromethylation of free anilines, Tetrahedron Letters, 2017, 58(41), 3939-3941
Production Method 8
Reaction Conditions
1.1 Reagents: Potassium acetate , 1-(Acetyloxy)-1,2-benziodoxol-3(1H)-one Solvents: Acetonitrile ; 1 h, 80 °C; 12 h, 80 °C
Reference
- Method for synthesizing 2-aminotrifluoromethylbenzene and its derivative, China, , ,
Production Method 9
Reaction Conditions
1.1 Solvents: Acetonitrile ; -10 °C; 15 min, -10 °C; 15 min, rt
2.1 Reagents: Potassium carbonate , Iodobenzene diacetate Solvents: Dimethyl sulfoxide ; 12 h, 45 °C
2.1 Reagents: Potassium carbonate , Iodobenzene diacetate Solvents: Dimethyl sulfoxide ; 12 h, 45 °C
Reference
- N-Trifluoromethyl Succinimide as a New Reagent for Direct C-H Trifluoromethylation of Free Anilines, Chemistry - An Asian Journal, 2023, 18(8),
Production Method 10
Reaction Conditions
1.1 Reagents: Potassium persulfate Catalysts: Copper bromide (CuBr) Solvents: Acetonitrile ; 12 h, 50 °C; 50 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Ethanol , Water ; 12 h, 100 °C; 100 °C → rt
1.3 Reagents: Sodium bicarbonate Solvents: Water ; neutralized
1.1 Reagents: Potassium persulfate Catalysts: Copper bromide (CuBr) Solvents: Acetonitrile ; 12 h, 50 °C
2.1 Reagents: Hydrochloric acid Solvents: Ethanol , Water ; 12 h, 100 °C; 100 °C → rt
2.2 Reagents: Sodium bicarbonate Solvents: Water ; neutralized
1.2 Reagents: Hydrochloric acid Solvents: Ethanol , Water ; 12 h, 100 °C; 100 °C → rt
1.3 Reagents: Sodium bicarbonate Solvents: Water ; neutralized
1.1 Reagents: Potassium persulfate Catalysts: Copper bromide (CuBr) Solvents: Acetonitrile ; 12 h, 50 °C
2.1 Reagents: Hydrochloric acid Solvents: Ethanol , Water ; 12 h, 100 °C; 100 °C → rt
2.2 Reagents: Sodium bicarbonate Solvents: Water ; neutralized
Reference
- Coordinating Activation Strategy-Induced Selective C-H Trifluoromethylation of AnilinesCoordinating Activation Strategy-Induced Selective C-H Trifluoromethylation of Anilines, ChemCatChem, 2018, 10(5), 965-970
Production Method 11
Reaction Conditions
1.1 Reagents: Sodium carbonate , Iodobenzene diacetate Catalysts: Propanoic acid, 2,2-dimethyl-, silver(1+) salt (1:1) Solvents: 1,4-Dioxane ; 24 h, 80 °C
Reference
- Silver-Catalyzed Trifluoromethylation of ortho CH Bonds in Anilines, ChemistrySelect, 2020, 5(39), 12148-12150
Production Method 12
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetonitrile ; 6 h, 75 °C
Reference
- Transition metal-free direct C-H trifluoromethyltion of (hetero)arenes with Togni's reagent, Tetrahedron Letters, 2020, 61(9),
Production Method 13
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Ethanol , Water ; 12 h, 100 °C; 100 °C → rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; neutralized
1.2 Reagents: Sodium bicarbonate Solvents: Water ; neutralized
Reference
- Coordinating Activation Strategy-Induced Selective C-H Trifluoromethylation of Anilines, ChemCatChem, 2018, 10(5), 965-970
4-Iodo-2-trifluoromethylaniline Raw materials
- Trifluoroiodomethane
- Togni’s Reagent
- N-[4-Iodo-2-(trifluoromethyl)phenyl]-2-pyridinecarboxamide
- Sodium Triflinate
- 1,1-Diphenylethylene
- SILVER, (TRIFLUOROMETHYL)-
- 2,5-Pyrrolidinedione, 1-(trifluoromethyl)-
- trimethyl(trifluoromethyl)silane
- 4-Iodoaniline
- N-Bromosuccinimide
- Butylated hydroxytoluene
- N-(4-Iodophenyl)-2-pyridinecarboxamide
- 1-(trifluoromethyl)-3H-1λ3,2-benziodaoxol-3-one
4-Iodo-2-trifluoromethylaniline Preparation Products
4-Iodo-2-trifluoromethylaniline Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 4-Iodo-2-trifluoromethylaniline
Comprehensive Guide to 4-Iodo-2-trifluoromethylaniline (CAS No. 97760-97-9): Properties, Applications, and Industry Insights
4-Iodo-2-trifluoromethylaniline (CAS No. 97760-97-9) is a specialized organic compound widely recognized for its unique structural features and versatile applications in pharmaceutical and agrochemical research. This halogenated aniline derivative combines an iodine substituent with a trifluoromethyl group, offering distinct reactivity patterns that make it valuable in synthetic chemistry. The compound's molecular formula, C7H5F3IN, reflects its electron-deficient aromatic ring, which is pivotal for cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig aminations.
Recent trends in drug discovery highlight the growing demand for fluorinated building blocks, with 4-Iodo-2-trifluoromethylaniline serving as a key intermediate for kinase inhibitors and antiviral agents. Its CAS No. 97760-97-9 is frequently searched in patent databases, reflecting industrial interest. The trifluoromethyl group enhances metabolic stability—a "hot topic" in medicinal chemistry—while the iodine atom enables late-stage functionalization, addressing the need for modular synthesis in high-throughput screening.
From a synthetic perspective, this compound exhibits remarkable stability under palladium-catalyzed conditions, making it ideal for constructing heterocyclic scaffolds. Researchers optimizing C-H activation protocols often utilize its ortho-directing effects. Environmental concerns have also driven interest in its green chemistry applications, particularly in solvent-free reactions—a focus area in ACS Sustainable Chemistry publications.
Analytical characterization of 4-Iodo-2-trifluoromethylaniline typically involves NMR spectroscopy (notable 19F signal at δ -60 to -65 ppm) and HPLC purity analysis. Storage recommendations emphasize protection from light due to potential iodine radical formation, with stability data being a common query among chemical procurement specialists. The compound's logP value (~2.8) suggests moderate lipophilicity, relevant for ADMET prediction studies.
Emerging applications include its use in OLED materials, where the trifluoromethyl group improves electron transport properties. Material science forums frequently discuss its derivatives for organic semiconductors, aligning with the global push for flexible electronics. Regulatory databases confirm its compliance with REACH standards, though users should always verify local regulations—a frequently asked question in chemical compliance discussions.
For synthetic chemists, troubleshooting guides often address the compound's iodine exchange reactions or selective amination challenges. Recent Journal of Organic Chemistry publications describe innovative uses in photoredox catalysis, tapping into the visible-light photocatalysis trend. Its role in constructing FDA-approved drug analogs continues to grow, particularly for central nervous system targets.
Supply chain analytics reveal increasing custom synthesis requests for CAS 97760-97-9, with purity specifications (>98%) being a critical purchasing factor. Technical bulletins emphasize proper handling precautions—another common search query—though it doesn't fall under restricted categories. The compound's crystallography data (available in CSD entries) assists in molecular modeling workflows for computational chemistry teams.
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